Cas no 1909337-82-1 (5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1909337-82-1
• MF: C₁₀H₁₀ClF₂N₃
• MW: 245.656307697296
• MDL: MFCD29907206
• CID: 4629442
• PubChem ID: 122156860
• Update Time: 2025-05-20

5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride
• 5-(difluoromethyl)-1-phenylpyrazol-4-amine;hydrochloride
• Z2467454541

• MDL： MFCD29907206
• Inchi： 1S/C10H9F2N3.ClH/c11-10(12)9-8(13)6-14-15(9)7-4-2-1-3-5-7;/h1-6,10H,13H2;1H
• InChI Key： PPXCKKMLBAOGAF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=NN1C1C=CC=CC=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 43.8

Additional information on 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride

Recent Advances in the Study of 5-(Difluoromethyl)-1-phenyl-1H-pyrazol-4-amine Hydrochloride (CAS: 1909337-82-1)

The compound 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 1909337-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and pyrazole moieties, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges associated with the introduction of the difluoromethyl group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility.

Pharmacological studies have revealed that 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride exhibits notable activity against specific biological targets. For instance, preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest its applicability in treating conditions such as autoimmune diseases and chronic inflammation. Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently under investigation to assess its suitability for in vivo applications.

Recent research has also explored the mechanistic underpinnings of 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride. Molecular docking studies and computational modeling have provided insights into its binding interactions with target proteins, highlighting the role of the difluoromethyl group in enhancing binding affinity and selectivity. These computational findings are being validated through experimental studies, including X-ray crystallography and surface plasmon resonance (SPR) assays.

In addition to its therapeutic potential, the safety and toxicity profiles of 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride are being rigorously evaluated. Preclinical studies in animal models have shown encouraging results, with no significant adverse effects observed at therapeutic doses. However, further toxicological assessments are necessary to ensure its safety for human use.

In conclusion, 5-(difluoromethyl)-1-phenyl-1H-pyrazol-4-amine hydrochloride (CAS: 1909337-82-1) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline.